4-(4,5-Dihydro-1,2-oxazol-3-yl)benzonitrile

• CAS No.: 73528-49-1
• Molecular Formula: C10H8N2O
• Molecular Weight: 172.18 g/mol
• IUPAC Name: 4-(4,5-dihydro-1,2-oxazol-3-yl)benzonitrile
• InChI: InChI=1S/C10H8N2O/c11-7-8-1-3-9(4-2-8)10-5-6-13-12-10/h1-4H,5-6H2
• InChI Key: UFSFEFMNPJLTEU-UHFFFAOYSA-N
• Canonical SMILES: C1CON=C1C2=CC=C(C=C2)C#N

Description

4-(4,5-Dihydro-1,2-oxazol-3-yl)benzonitrile is a heterocyclic compound that features an oxazole ring fused with a benzonitrile moiety. This compound is part of the broader class of oxazole derivatives, which are known for their diverse biological activities and applications in medicinal chemistry .

Preparation Methods

The synthesis of 4-(4,5-Dihydro-1,2-oxazol-3-yl)benzonitrile typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of a nitrile with an amino alcohol in the presence of a dehydrating agent. Industrial production methods may involve optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

4-(4,5-Dihydro-1,2-oxazol-3-yl)benzonitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form oxazole derivatives.

Reduction: Reduction reactions can convert the nitrile group to an amine.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzonitrile moiety. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide.

Scientific Research Applications

4-(4,5-Dihydro-1,2-oxazol-3-yl)benzonitrile has several scientific research applications:

Chemistry: It serves as an intermediate in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential therapeutic applications, particularly in drug development.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(4,5-Dihydro-1,2-oxazol-3-yl)benzonitrile involves its interaction with specific molecular targets. The oxazole ring can interact with various enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, such as antimicrobial or anticancer activity .

Comparison with Similar Compounds

4-(4,5-Dihydro-1,2-oxazol-3-yl)benzonitrile can be compared with other oxazole derivatives, such as:

4,5-Dihydro-1,3-oxazole: Similar in structure but lacks the benzonitrile moiety.

Isoxazole derivatives: Differ in the position of the nitrogen and oxygen atoms in the ring.

Oxadiazoles: Contain an additional nitrogen atom in the ring. These compounds share some biological activities but differ in their specific applications and properties.